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Compound of Interest

Compound Name: 2-Octyldodecyl heptanoate

Cat. No.: B15175844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Octyldodecyl heptanoate, a Guerbet ester, is a branched-chain fatty acid ester with

significant applications in the cosmetic and pharmaceutical industries. Its unique structure,

derived from the Guerbet reaction of alcohols, imparts desirable properties such as low melting

point, high boiling point, and excellent lubricity. This technical guide provides a comprehensive

overview of the physicochemical properties, synthesis, and (to the extent publicly available) the

biological and toxicological profile of 2-octyldodecyl heptanoate.

Physicochemical Properties
Quantitative data for 2-octyldodecyl heptanoate is summarized in the table below. The

branched nature of the 2-octyldodecyl group results in a product that is liquid at room

temperature and exhibits good thermal stability.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15175844?utm_src=pdf-interest
https://www.benchchem.com/product/b15175844?utm_src=pdf-body
https://www.benchchem.com/product/b15175844?utm_src=pdf-body
https://www.benchchem.com/product/b15175844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 94277-33-5 [1][2]

Molecular Formula C27H54O2 [1][2]

Molecular Weight 410.71 g/mol [1][2]

Boiling Point 443.9 °C at 760 mmHg [2]

Flash Point 226.7 °C [2]

Density 0.859 g/cm³ [2]

Solubility
Soluble in most organic

solvents; insoluble in water.
[3]

Synthesis
General Experimental Protocol for Guerbet Ester Synthesis

While a specific protocol for 2-octyldodecyl heptanoate is not readily available in public

literature, a general method for the synthesis of Guerbet esters involves the esterification of a

Guerbet alcohol with a carboxylic acid.[3][4] The synthesis of 2-octyldodecyl heptanoate
would proceed via the reaction of 2-octyldodecanol (a Guerbet alcohol) with heptanoic acid.

Reaction Scheme:

Methodology:

Reactant Mixture: 2-Octyldodecanol and heptanoic acid are combined in a reaction vessel,

typically in a 1:1 molar ratio.

Catalyst: An acid catalyst, such as p-toluenesulfonic acid, is added to the mixture.[4]

Reaction Conditions: The reaction mixture is heated to a temperature between 230 and 250

°C with good agitation.[5]

Water Removal: The water generated during the esterification is continuously removed to

drive the reaction to completion. This is often achieved by distillation.[5]
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Monitoring: The progress of the reaction can be monitored by techniques such as gas-liquid

chromatography (GLC) to determine the conversion of the reactants.[5]

Purification: Upon completion, the reaction mixture is cooled. The crude product is then

purified, which may involve washing with a dilute aqueous acid to remove the catalyst,

followed by distillation to obtain the pure 2-octyldodecyl heptanoate.[5]

Logical Workflow for Guerbet Ester Synthesis:

2-Octyldodecanol +
Heptanoic Acid

Esterification Reaction
(Heat and Agitation)

Acid Catalyst
(e.g., p-toluenesulfonic acid)

Purification
(Washing and Distillation) 2-Octyldodecyl heptanoate

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Octyldodecyl heptanoate.

Spectroscopic Characterization (Predicted)
Specific spectroscopic data for 2-octyldodecyl heptanoate is not publicly available. However,

based on the known spectral characteristics of long-chain esters and Guerbet esters, the

following can be predicted:[4][6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Protons on the carbon adjacent to the carbonyl group of the ester are expected to

appear in the range of 2.0-2.2 ppm. Protons on the carbon adjacent to the oxygen of the

ester (the CH2 of the 2-octyldodecyl group) would be shifted downfield to approximately 3.7-

4.1 ppm. The remaining aliphatic protons would appear as a complex multiplet in the upfield

region.

¹³C NMR: The carbonyl carbon of the ester would be observed in the downfield region of the

spectrum. The carbons of the long aliphatic chains would appear in the upfield region.
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Infrared (IR) Spectroscopy:

A strong C=O stretching vibration characteristic of an aliphatic ester is expected in the range

of 1750-1737 cm⁻¹.[7]

A C-O stretching vibration would be present in the 1300-1000 cm⁻¹ region.[7]

Strong C-H stretching vibrations from the long alkyl chains will be prominent below 3000

cm⁻¹.

Mass Spectrometry (MS):

Electron ionization (EI) mass spectrometry of long-chain esters typically shows

fragmentation patterns that can help identify the acid and alcohol moieties.[8]

Chemical ionization (CI) mass spectrometry, particularly with methane as the reagent gas, is

effective for determining the molecular weight of Guerbet esters.[4]

Biological Activity and Signaling Pathways
Currently, there is no publicly available scientific literature detailing the specific biological

activities, mechanisms of action, or involvement in signaling pathways for 2-octyldodecyl
heptanoate. Research into the biological effects of Guerbet esters is an area with potential for

future investigation, particularly given their use in topical formulations.

Toxicological Profile
A comprehensive toxicological profile for 2-octyldodecyl heptanoate is not available in the

public domain. However, information on related compounds can provide some insight. The

precursor, 2-octyldodecanol, is considered to be of low acute toxicity.[9] Safety assessments of

other stearyl alkanoates used in cosmetics have concluded that they are safe for their intended

use.[5] It is important to note that this information is for related compounds and not for 2-
octyldodecyl heptanoate itself. A thorough safety assessment would require specific

toxicological studies on this compound.

Applications
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The primary application of 2-octyldodecyl heptanoate is in the cosmetics industry, where it

functions as an emollient and skin-conditioning agent.[10] Its properties make it suitable for use

in a variety of skincare and haircare products.

Application Workflow in Cosmetics Formulation:

2-Octyldodecyl heptanoate Incorporation into
Cosmetic Base

Final Product
(e.g., Cream, Lotion) Topical Application Emollient and

Skin-Conditioning Effect

Click to download full resolution via product page

Caption: Workflow of 2-Octyldodecyl heptanoate in cosmetic applications.

Conclusion
2-Octyldodecyl heptanoate is a Guerbet ester with well-defined physicochemical properties

that make it a valuable ingredient in the cosmetics industry. While its synthesis follows

established principles of esterification, a significant lack of publicly available data exists

regarding its detailed spectroscopic characterization, biological activity, and specific

toxicological profile. This presents an opportunity for further research to fully elucidate the

properties and potential applications of this compound, particularly for those in drug

development and advanced materials science. Researchers are encouraged to perform

specific analytical and toxicological studies to build upon the foundational information

presented in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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